Cas no 146959-69-5 (Ethanesulfonic acid,2-[[(3a,5b,12a,16a)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]-(9CI))
146959-69-5 structure
Product Name:Ethanesulfonic acid,2-[[(3a,5b,12a,16a)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]-(9CI)
CAS No:146959-69-5
MF:C26H45NO7S
MW:515.703007459641
CID:157476
Update Time:2024-03-06
Ethanesulfonic acid,2-[[(3a,5b,12a,16a)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]-(9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanesulfonic acid,2-[[(3a,5b,12a,16a)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]-(9CI)
- Cholane,ethanesulfonic acid deriv.
- Tauropythocholic acid
- Ethanesulfonic acid, 2-[[(3α,5β,12α,16α)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]- (9CI)
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- Inchi: 1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)24-21(29)13-20-18-6-5-16-12-17(28)8-9-25(16,2)19(18)14-22(30)26(20,24)3/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)
- InChI Key: QMDDMGQMZICJPJ-UHFFFAOYSA-N
- SMILES: CC(C1C2(C(C3C(CC2O)C2(C(CC(CC2)O)CC3)C)CC1O)C)CCC(NCCS(=O)(=O)O)=O
Computed Properties
- Exact Mass: 515.29185
Experimental Properties
- Density: 1.264±0.06 g/cm3(Predicted)
- PSA: 144.16
- pka: 1.42±0.50(Predicted)
Ethanesulfonic acid,2-[[(3a,5b,12a,16a)-3,12,16-trihydroxy-24-oxocholan-24-yl]amino]-(9CI) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives
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